Cas no 129679-46-5 (1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-)
129679-46-5 structure
Product Name:1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-
CAS No:129679-46-5
MF:C10H12O2S2
MW:228.331080436707
CID:234424
PubChem ID:3076043
Update Time:2025-04-19
1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl-
- 1,4-Dimethyl bis-thiololactone
- 1,4-dimethyltetrahydro-3H,6H-1,4-ethanothieno[3,4-c]thiophene-3,6-dione
- 129679-46-5
- 1,4-dimethyl-5,10-dithiatricyclo[5.3.0.04,8]decane-6,9-dione
- DTXSID20926455
-
- Inchi: 1S/C10H12O2S2/c1-9-3-4-10(2)6(8(12)13-9)5(9)7(11)14-10/h5-6H,3-4H2,1-2H3
- InChI Key: NGVHZIVOGQAOOC-UHFFFAOYSA-N
- SMILES: S1C(C2C3(C)CCC1(C)C2C(=O)S3)=O
Computed Properties
- Exact Mass: 228.02796
- Monoisotopic Mass: 228.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- Density: 1.419
- Boiling Point: 400.5°Cat760mmHg
- Flash Point: 184.3°C
- Refractive Index: 1.651
- PSA: 34.14
1,4-Ethano-1H,3H-thieno(3,4-c)thiophene-3,6(4H)-dione, dihydro-1,4-dimethyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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